Cas no 2567496-03-9 (Lithium(1+) 3-hydroxypent-4-ynoate)

Lithium(1+) 3-hydroxypent-4-ynoate is a specialized organolithium compound featuring a hydroxyl group and an alkyne functionality in its structure. This unique combination of reactive groups makes it a versatile intermediate in organic synthesis, particularly for applications requiring controlled lithiation or nucleophilic addition reactions. The lithium cation enhances solubility in polar aprotic solvents, facilitating its use in homogeneous reaction conditions. The hydroxyl group offers potential for further derivatization, while the alkyne moiety enables participation in click chemistry or cycloaddition reactions. Its stability under inert conditions and precise reactivity profile make it valuable for constructing complex molecular architectures in pharmaceutical and materials science research.
Lithium(1+) 3-hydroxypent-4-ynoate structure
2567496-03-9 structure
Product Name:Lithium(1+) 3-hydroxypent-4-ynoate
CAS No:2567496-03-9
MF:C5H5LiO3
MW:120.032401800156
MDL:MFCD32879177
CID:5657435
PubChem ID:165884384
Update Time:2025-05-20

Lithium(1+) 3-hydroxypent-4-ynoate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) 3-hydroxypent-4-ynoate
    • 2567496-03-9
    • EN300-27699209
    • Lithium(1+) 3-hydroxypent-4-ynoate
    • MDL: MFCD32879177
    • Inchi: 1S/C5H6O3.Li/c1-2-4(6)3-5(7)8;/h1,4,6H,3H2,(H,7,8);/q;+1/p-1
    • InChI Key: NUEDJFJHSFLMQL-UHFFFAOYSA-M
    • SMILES: OC(C#C)CC(=O)[O-].[Li+]

Computed Properties

  • Exact Mass: 120.03987245g/mol
  • Monoisotopic Mass: 120.03987245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4Ų

Lithium(1+) 3-hydroxypent-4-ynoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27699209-1g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91%
1g
$785.0 2023-09-10
Enamine
EN300-27699209-5g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91%
5g
$2277.0 2023-09-10
Enamine
EN300-27699209-10g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91%
10g
$3376.0 2023-09-10
Enamine
EN300-27699209-0.05g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
0.05g
$182.0 2025-03-20
Enamine
EN300-27699209-0.1g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
0.1g
$272.0 2025-03-20
Enamine
EN300-27699209-0.25g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
0.25g
$389.0 2025-03-20
Enamine
EN300-27699209-0.5g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
0.5g
$613.0 2025-03-20
Enamine
EN300-27699209-1.0g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
1.0g
$785.0 2025-03-20
Enamine
EN300-27699209-2.5g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
2.5g
$1539.0 2025-03-20
Enamine
EN300-27699209-5.0g
lithium(1+) 3-hydroxypent-4-ynoate
2567496-03-9 91.0%
5.0g
$2277.0 2025-03-20

Additional information on Lithium(1+) 3-hydroxypent-4-ynoate

Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9): A Comprehensive Overview

Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of Lithium(1+) 3-hydroxypent-4-ynoate.

The chemical structure of Lithium(1+) 3-hydroxypent-4-ynoate is defined by its molecular formula C5H7LiO2. The compound features a pentynoic acid derivative with a hydroxyl group at the C3 position and a lithium ion as a counterion. This unique arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have focused on the synthesis of Lithium(1+) 3-hydroxypent-4-ynoate using various methodologies. One notable approach involves the reaction of 3-hydroxypent-4-ynoic acid with lithium hydroxide in an aqueous medium. This method yields high purity and yield, making it suitable for large-scale production. Another approach utilizes transition metal-catalyzed cross-coupling reactions, which offer enhanced selectivity and efficiency in the synthesis process.

The biological activities of Lithium(1+) 3-hydroxypent-4-ynoate have been extensively investigated in preclinical studies. One key area of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising results in reducing oxidative stress and protecting against cellular damage, making it a potential candidate for treating inflammatory diseases.

In the realm of neuropharmacology, Lithium(1+) 3-hydroxypent-4-ynoate has shown potential as a mood stabilizer. Lithium ions are known to modulate various signaling pathways in the brain, including those involved in neurotransmitter release and receptor function. Preclinical studies have indicated that this compound can effectively regulate mood disorders such as bipolar disorder and depression by modulating these pathways.

Beyond its therapeutic applications, Lithium(1+) 3-hydroxypent-4-ynoate has also been explored for its use in material science. Its unique chemical structure makes it suitable for applications in polymer chemistry, where it can be used as a building block for designing novel materials with specific properties. For instance, it has been utilized in the synthesis of conductive polymers and hydrogels, which have potential applications in electronic devices and tissue engineering.

The safety profile of Lithium(1+) 3-hydroxypent-4-ynoate is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, like any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and material science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in various scientific fields.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd